Cas no 37102-48-0 (2-methyl-1H-Pyrrole-3-carboxylic acid)

2-Methyl-1H-pyrrole-3-carboxylic acid is a heterocyclic organic compound featuring a pyrrole ring substituted with a methyl group at the 2-position and a carboxylic acid moiety at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, and other derivatives. The compound exhibits good stability under standard conditions and is compatible with a range of reaction conditions. Its well-defined structure and reactivity profile make it valuable for research and industrial applications requiring precise molecular modifications.

2-methyl-1H-Pyrrole-3-carboxylic acid structure

37102-48-0 structure

Product Name:2-methyl-1H-Pyrrole-3-carboxylic acid

CAS No:37102-48-0

MF:C₆H₇NO₂

MW:125.125281572342

MDL:MFCD01625949

CID:1025827

PubChem ID:255666

Update Time:2025-10-29

2-methyl-1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-1H-Pyrrole-3-carboxylic acid
- SB62050
- NSC81358
- SCHEMBL2549032
- 2-methyl-1h-pyrrole-3-carboxylicacid
- SY102543
- EN300-98523
- AKOS006350912
- MFCD01625949
- Z1203731440
- AM803795
- CHEMBL4636656
- DTXSID20292288
- 37102-48-0
- 1H-Pyrrole-3-carboxylic acid, 2-methyl-
- NSC-81358
- YBJBJOLFTYIFKP-UHFFFAOYSA-N
- BDBM50543166
- CCG-40445
- 2-Methyl-1H-pyrrole-3-carboxylic acid, AldrichCPR
- DS-17009
- 2-Methyl-3-pyrrolecarboxylic acid
- W10234
- CS-0038738
- A853115
- FT-0717613
- ALBB-018078
- DA-06366
- 3-Pyrrolecarboxylic acid, 2-methyl-
- MDL： MFCD01625949
- Inchi： 1S/C6H7NO2/c1-4-5(6(8)9)2-3-7-4/h2-3,7H,1H3,(H,8,9)
- InChI Key： YBJBJOLFTYIFKP-UHFFFAOYSA-N
- SMILES： OC(C1C=CNC=1C)=O

Computed Properties

Exact Mass: 125.04771
Monoisotopic Mass: 125.047678
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.1
XLogP3: 0.6

Experimental Properties

Density: 1.295
Melting Point: 178-179 ºC
Boiling Point: 322.4°C at 760 mmHg
Flash Point: 148.8°C
Refractive Index: 1.586
PSA: 53.09

2-methyl-1H-Pyrrole-3-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature(BD223595)

2-methyl-1H-Pyrrole-3-carboxylic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OI542-200mg	2-methyl-1H-Pyrrole-3-carboxylic acid	37102-48-0	95+%	200mg	130.0CNY	2021-07-12
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